Cas no 798540-83-7 (L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-)

L-Glutamic acid, L-threonyl-L-prolyl-L-seryl- structure
798540-83-7 structure
Product Name:L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-
CAS No:798540-83-7
MF:C17H28N4O9
MW:432.425624847412
CID:531800
PubChem ID:71402568
Update Time:2025-04-19

L-Glutamic acid, L-threonyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, L-threonyl-L-prolyl-L-seryl-
    • (2S)-2-[[(2S)-2-[[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]pentanedioic acid
    • 798540-83-7
    • DTXSID90823528
    • L-Threonyl-L-prolyl-L-seryl-L-glutamic acid
    • Inchi: 1S/C17H28N4O9/c1-8(23)13(18)16(28)21-6-2-3-11(21)15(27)20-10(7-22)14(26)19-9(17(29)30)4-5-12(24)25/h8-11,13,22-23H,2-7,18H2,1H3,(H,19,26)(H,20,27)(H,24,25)(H,29,30)/t8-,9+,10+,11+,13+/m1/s1
    • InChI Key: KKBIDLSDUGKUQS-XPCJQDJLSA-N
    • SMILES: O=C([C@@H]1CCCN1C([C@H]([C@@H](C)O)N)=O)N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)CO

Computed Properties

  • Exact Mass: 432.18562848g/mol
  • Monoisotopic Mass: 432.18562848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.1
  • Topological Polar Surface Area: 220Ų

L-Glutamic acid, L-threonyl-L-prolyl-L-seryl- Related Literature

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